molecular formula C16H13NO4S B8565154 Methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate

Methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate

Cat. No.: B8565154
M. Wt: 315.3 g/mol
InChI Key: AZIKIYDTHCHZHY-UHFFFAOYSA-N
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Description

Methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate is a useful research compound. Its molecular formula is C16H13NO4S and its molecular weight is 315.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H13NO4S

Molecular Weight

315.3 g/mol

IUPAC Name

methyl 3-(1,3-dioxoisoindol-2-yl)-2-thiophen-3-ylpropanoate

InChI

InChI=1S/C16H13NO4S/c1-21-16(20)13(10-6-7-22-9-10)8-17-14(18)11-4-2-3-5-12(11)15(17)19/h2-7,9,13H,8H2,1H3

InChI Key

AZIKIYDTHCHZHY-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CN1C(=O)C2=CC=CC=C2C1=O)C3=CSC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To pure methyl 2-(thiophen-3-yl)acetate (E41) in THF cooled to −78° C. was added LiHMDS, and the solution stirred at −78° C. for 30 min. Then N-(bromomethyl)phthalimide was added directly, and the solution was allowed to warm to 0° C. The mixture was poured into NaHCO3 (sat), extracted with EtOAc, dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 0-40% EtOAc/Hex) gave pure methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate (E45).
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Synthesis routes and methods II

Procedure details

To pure methyl 2-(thiophen-3-yl)acetate in THF cooled to −78° C. was added LiHMDS and the solution stirred at −78° C. for 30 min. Then N-(bromomethyl)phthalimide was added directly and the solution was allowed to warm to 0° C. The mixture was poured into NaHCO3(sat) extracted with EtOAc, dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 0-40% EtOAc/Hex) gave pure methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate (E429).
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